Cas no 59866-98-7 (5-NITRO-NAPHTHALENE-1-CARBOXYLIC ACID METHYL ESTER)

• Product Name: 5-NITRO-NAPHTHALENE-1-CARBOXYLIC ACID METHYL ESTER
• CAS No: 59866-98-7
• MF: C₁₂H₉NO₄
• MW: 231.204163312912
• MDL: MFCD07785853
• CID: 950787
• PubChem ID: 15893378
• Update Time: 2025-04-19

5-NITRO-NAPHTHALENE-1-CARBOXYLIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 5-NITRO-NAPHTHALENE-1-CARBOXYLIC ACID METHYL ESTER
• 5-nitro-1-Naphthalenecarboxylic acid methyl ester
• methyl 5-nitronaphthalene-1-carboxylate
• AKOS000114363
• DB-072712
• DTXSID50579195
• 59866-98-7
• VTWNAKCYACXMGI-UHFFFAOYSA-N
• CS-0322831
• MFCD07785853
• STL387825
• methyl 5-nitro-1-naphthoate
• AB11831
• SCHEMBL8416055

• MDL： MFCD07785853
• Inchi： 1S/C12H9NO4/c1-17-12(14)10-6-2-5-9-8(10)4-3-7-11(9)13(15)16/h2-7H,1H3
• InChI Key： VTWNAKCYACXMGI-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C2C(=CC=CC2=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 231.05315777g/mol
• Monoisotopic Mass: 231.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų